Cas no 15504-40-2 (2-oxo-3-(pyridin-3-yl)propanoic acid)

• Product Name: 2-oxo-3-(pyridin-3-yl)propanoic acid
• CAS No: 15504-40-2
• MF: C₈H₇NO₃
• MW: 165.146082162857
• MDL: MFCD16301150
• CID: 2084186
• PubChem ID: 15372233
• Update Time: 2025-07-22

2-oxo-3-(pyridin-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• a-oxo-3-Pyridinepropanoic acid
• 2-oxo-3-(pyridin-3-yl)propanoic acid
• 3-pyridylpyruvic acid
• DA-09878
• 15504-40-2
• VJJMVYPGUCWMQM-UHFFFAOYSA-N
• 3-(3-pyridyl)pyruvic acid
• EN300-303713
• SCHEMBL5310336

• MDL： MFCD16301150
• Inchi： 1S/C8H7NO3/c10-7(8(11)12)4-6-2-1-3-9-5-6/h1-3,5H,4H2,(H,11,12)
• InChI Key： VJJMVYPGUCWMQM-UHFFFAOYSA-N
• SMILES： O=C(C(=O)O)CC1C=NC=CC=1

Computed Properties

• Exact Mass: 165.042593085Da
• Monoisotopic Mass: 165.042593085Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 67.3Ų

Additional information on 2-oxo-3-(pyridin-3-yl)propanoic acid

Introduction to 2-oxo-3-(pyridin-3-yl)propanoic acid (CAS No. 15504-40-2)

2-oxo-3-(pyridin-3-yl)propanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 15504-40-2, is a significant compound in the realm of chemical and pharmaceutical research. This compound belongs to the class of pyridine derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a pyridine ring and a β-keto acid moiety, make it a versatile scaffold for synthetic chemistry and pharmacological exploration.

The molecular structure of 2-oxo-3-(pyridin-3-yl)propanoic acid consists of a propanoic acid backbone with an oxo group at the second carbon and a pyridine substituent at the third carbon position. This configuration imparts unique reactivity and functionality, enabling its use in various synthetic transformations. The pyridine ring, known for its electron-deficient nature, can participate in hydrogen bonding, coordinate with metal ions, and interact with biological targets, making it an attractive moiety in medicinal chemistry.

In recent years, there has been growing interest in 2-oxo-3-(pyridin-3-yl)propanoic acid due to its potential role in the development of novel therapeutic agents. Research has demonstrated its utility as an intermediate in the synthesis of more complex molecules with pharmacological activity. For instance, derivatives of this compound have been explored for their antimicrobial, anti-inflammatory, and anticancer properties. The ability to modify the pyridine ring and the carboxylic acid group allows for fine-tuning of biological activity, making it a valuable building block in drug discovery.

One of the most compelling aspects of 2-oxo-3-(pyridin-3-yl)propanoic acid is its versatility in chemical transformations. The β-keto group can undergo condensation reactions with various nucleophiles, leading to the formation of cyclic structures such as β-lactams and α-hydroxy ketones. These intermediates are crucial in the synthesis of many biologically active compounds. Additionally, the carboxylic acid functionality can be esterified or amidated, further expanding its synthetic utility.

The pharmaceutical industry has been particularly keen on exploring the potential of 2-oxo-3-(pyridin-3-yl)propanoic acid due to its structural similarity to known bioactive molecules. Studies have shown that pyridine derivatives can interact with a wide range of biological targets, including enzymes and receptors. This broad spectrum of interaction makes them promising candidates for therapeutic intervention. Moreover, the presence of both polar and non-polar regions in this molecule enhances its solubility and bioavailability, critical factors for drug development.

Recent advancements in computational chemistry have further enhanced the understanding of 2-oxo-3-(pyridin-3-yl)propanoic acid's properties. Molecular modeling studies have revealed insights into its binding modes with biological targets, providing a rational basis for designing more effective derivatives. These computational approaches have accelerated the drug discovery process by allowing researchers to predict the behavior of compounds before they are synthesized in the lab.

In addition to its pharmaceutical applications, 2-oxo-3-(pyridin-3-yl)propanoic acid has found utility in materials science. Its ability to form coordination complexes with metal ions has led to its use in catalysis and as a component in functional materials. The coordination chemistry of this compound has been studied extensively, revealing interesting properties that could be exploited in industrial applications.

The synthesis of 2-oxo-3-(pyridin-3-y)propanoic acid itself is another area of active research. Various synthetic routes have been developed over the years, each with its own advantages and limitations. Modern synthetic methodologies focus on improving yield, selectivity, and sustainability. For instance, catalytic processes that minimize waste have gained prominence due to environmental concerns. These green chemistry approaches are essential for ensuring that the production of such compounds is both efficient and environmentally friendly.

The future prospects for 2 ox o 3 ( py ridin 3 y l ) pro pan o ic ac id are promising as research continues to uncover new applications for this versatile compound. Ongoing studies aim to explore its potential in treating neurological disorders, infectious diseases, and chronic conditions. The collaborative efforts between academic researchers and industry scientists are likely to yield innovative derivatives with enhanced therapeutic efficacy.

In conclusion, 2 ox o 3 ( py ridin 3 y l ) pro pan o ic ac id (CAS No. 15504 40 2 ) is a multifaceted compound with significant implications in pharmaceuticals and materials science Its unique structural features make it a valuable scaffold for drug development while also offering opportunities for industrial applications As research progresses this compound is poised to play an increasingly important role in addressing global health challenges